Cas no 14641-93-1 (α-Lactose)

α-Lactose Properties

Names and Identifiers

• Lactosehydrate (alpha-form)
• D-(+)-Lactose
• 4-O-beta-D-Galactopyranosyl-alpha-D-glucopyranose
• alpha-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-
• Lactose
• A-LACTIN
• MILK SUGAR
• A-LACTOBIOSE
• A-MILK SUGAR
• A-LACTIN USP
• .alpha.-Lactose
• ALPHA-D-LACTOSE
• lactose bp
• Lactose IP
• usp
• Lactose IP/BP
• lactose bp/usp
• maltose
• Maltobiose
• D-(+)-Maltose
• Malzzucker
• D-Maltose
• Cextromaltose
• Malt sugar
• Maltose solution
• alpha-Malt sugar
• alpha-D-Glcp-(1->4)-D-Glcp
• 4-(alpha-D-Glucosido)-D-glucose
• 4-O-alpha-D-Glucopyranosyl-D-glucose
• Maltodiose
• Sunmalt
• Finetose
• 4-O-alpha-D-glucopyranosyl-D-glucopyranose
• Finetose F
• Sunmalt S
• alpha-D-glucopyranosyl-(1->4)-D-glucopyranose
• Maltose [JAN]
• 4-(alpha-D-Glucopyranosido)-alpha-glucopyranose
• alpha-D-glucopyranosyl-(1->4)-D-glucose
• 1-alpha-D-Glucopyranos
• α-Lactose
• +Expand

• MDL： MFCD00150747
• InChIKey： GUBGYTABKSRVRQ-PICCSMPSSA-N
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11?,12-/m1/s1
• SMILES： O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])OC([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 342.11600
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Heavy Atom Count: 23
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 190

Experimental Properties

• LogP: -5.39720
• PSA: 189.53000
• Merck: 5343
• Refractive Index: 52.5 ° (C=10, H2O)
• Color/Form: White crystalline particles or powders
• Solubility: Soluble in water, insoluble in ethanol \ chloroform or diethyl ether

α-Lactose Security Information

• WGK Germany：3

α-Lactose Customs Data

• HS CODE：1702190000
• Customs Data：

  China Customs Code:

  1702190000